Cas no 136056-97-8 (2-Propanone, 1-(3-methoxyphenyl)-, oxime, (E)-)

• Product Name: 2-Propanone, 1-(3-methoxyphenyl)-, oxime, (E)-
• CAS No: 136056-97-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1239759
• Update Time: 2024-08-04

2-Propanone, 1-(3-methoxyphenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-methoxyphenyl)-, oxime, (E)-
• (NE)-N-[1-(3-methoxyphenyl)propan-2-ylidene]hydroxylamine
• 2-Propanone, 1-(3-methoxyphenyl)-, oxime, (2E)-

• MDL： MFCD03410568
• Inchi： 1S/C10H13NO2/c1-8(11-12)6-9-4-3-5-10(7-9)13-2/h3-5,7,12H,6H2,1-2H3/b11-8+
• InChI Key： DIUSZUAXFPQDCT-DHZHZOJOSA-N
• SMILES： C(C1=CC=CC(OC)=C1)/C(=N/O)/C

Computed Properties

• Exact Mass: 179.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 329.9±25.0 °C(Predicted)
• PSA: 41.82
• pka: 12.16±0.10(Predicted)